![molecular formula C₁₂H₁₆O₂ B1144880 Methyl 2-(4-ethylphenyl)propanoate CAS No. 65302-57-0](/img/structure/B1144880.png)
Methyl 2-(4-ethylphenyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anti-inflammatory Activities : A study identified phenolic compounds, including methyl 3-(3,4-dihydroxyphenyl)-propanoate, from the leaves of Eucommia ulmoides Oliv. These compounds exhibited inhibitory effects on LPS-induced NO production in macrophage RAW264.7 cells, suggesting potential anti-inflammatory applications (Ren et al., 2021).
Catalysis in Chemical Production : Methyl propanoate, a related compound, has been the subject of research for its role in catalysis. A study described a highly active and selective catalyst for the production of methyl propanoate via the methoxycarbonylation of ethene (Clegg et al., 1999).
Production of Chemical Precursors : Research into Baeyer-Villiger monooxygenases revealed their ability to produce methyl propanoate, an important precursor for polymethyl methacrylates (van Beek et al., 2014).
Electrochemical Applications : A study explored the electroreductive radical cyclization of ethyl 2-bromo-3-allyloxy- and -3-(propargyloxy)propanoates, which are structurally related to Methyl 2-(4-ethylphenyl)propanoate (Esteves et al., 2005).
Herbicide Development : Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy] propanoate (dichlofop-methyl), a selective herbicide for wild oat control in wheat, illustrates the use of this compound class in agriculture (Shimabukuro et al., 1978).
Chemical Synthesis : Synthesis of 2-methyl-2-[4-(2-oxo-2-(pyrrolidin-1-yl) ethyl) phenoxy] propanoic acid highlights the compound's role in complex chemical syntheses (Dan-shen, 2009).
properties
IUPAC Name |
methyl 2-(4-ethylphenyl)propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-4-10-5-7-11(8-6-10)9(2)12(13)14-3/h5-9H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYKIAVWAYVUSEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.